(1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride

• IUPAC Name: [1-[(2-methylphenyl)methyl]piperidin-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C14H22N2.ClH/c1-12-4-2-3-5-14(12)11-16-8-6-13(10-15)7-9-16;/h2-5,13H,6-11,15H2,1H3;1H
• InChI Key: LNMMPKXUKRVTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)CN.Cl
• Molecular Formula: C14H23ClN2
• Molecular Weight: 254.80 g/mol
• CAS RN: 1289385-65-4

Description

“(1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride” is a chemical compound with the CAS number 1289385-65-4. It is stored in a dry room at room temperature.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 254.80. The compound is stored in a dry room at room temperature. Unfortunately, other specific physical and chemical properties like boiling point, density, solubility, etc., are not provided in the available sources.

Scientific Research Applications

Asymmetric Synthesis

The asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines, including derivatives similar to (1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride, has been explored. For example, LiAlH(4) reduction and hydrogenolysis led to the production of diamine derivatives (Froelich et al., 1996).

Synthesis and Crystal Structure Analysis

Research on synthesizing novel compounds involving structural variations of (1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride has been conducted. For instance, a study on the synthesis, crystal structure, and bioactivity of a related compound, 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, demonstrates this ongoing research interest in structurally related piperidine derivatives (Xue Si-jia, 2011).

Antidepressant-like Activity

Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, resembling (1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride, have been designed as serotonin 5-HT1A receptor-biased agonists. These compounds showed promise as antidepressant drug candidates due to their robust antidepressant-like activity and high selectivity (Sniecikowska et al., 2019).

Antiosteoclast Activity

A study on di(1-oxo/thioxoperhydro-1λ5-[1,3,2] diazaphospholo [1,5-a]pyridine-1-yl) (4-substituted phenyl) boronates, which are synthesized from (±)-piperidin-2-yl-methanamine, showed moderate to high antiosteoclast and osteoblast activity. These findings highlight the potential biomedical applications of compounds related to (1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride (G. S. Reddy et al., 2012).

Bone Formation Rate Increase

Research on (1-(4-(Naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine demonstrated its ability to increase the trabecular bone formation rate in ovariectomized rats, suggesting potential applications in treating bone disorders (Pelletier et al., 2009).

Anticonvulsant Agents

A series of novel schiff bases of 3-aminomethyl pyridine, structurally related to (1-(2-Methylbenzyl)piperidin-4-yl)methanamine hydrochloride, have been synthesized and demonstrated anticonvulsant activity, indicating potential applications in the treatment of seizure disorders (Pandey & Srivastava, 2011).

Safety and Hazards

Specific safety information and hazard statements for this compound are not provided in the available sources. It’s crucial to handle all chemical compounds with appropriate safety measures, even if specific hazard information is not available.